Cas no 2022985-69-7 (4,7-Dibromo-5,6-bis(2-butyloctoxy)-2,1,3-benzothiadiazole)

• Product Name: 4,7-Dibromo-5,6-bis(2-butyloctoxy)-2,1,3-benzothiadiazole
• CAS No: 2022985-69-7
• MF: C₃₀H₅₀Br₂N₂O₂S
• MW: 662.6032
• CID: 4742003
• Update Time: 2020-09-27

4,7-Dibromo-5,6-bis(2-butyloctoxy)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• J3.584.786C
• 5,6-Bis(2-butyloctyloxy)-4,7-dibromo-2,1,3-benzothiadiazole
• 4,7-dibromo-5,6-bis((2-butyloctyl)oxy)benzo[c][1,2,5]thiadiazole
• 2,1,3-Benzothiadiazole, 4,7-dibromo-5,6-bis[(2-butyloctyl)oxy]-
• 4,7-Dibromo-5,6-bis(2-butyloctoxy)-2,1,3-benzothiadiazole

• Inchi： 1S/C30H50Br2N2O2S/c1-5-9-13-15-19-23(17-11-7-3)21-35-29-25(31)27-28(34-37-33-27)26(32)30(29)36-22-24(18-12-8-4)20-16-14-10-6-2/h23-24H,5-22H2,1-4H3
• InChI Key： XBZKRKJOJGDRIX-UHFFFAOYSA-N
• SMILES： BrC1C2C(C(=C(C=1OC([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])Br)=NSN=2

Computed Properties

• Exact Mass: 662.19393g/mol
• Monoisotopic Mass: 660.19598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 22
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5
• Molecular Weight: 662.6g/mol
• XLogP3: 13.7